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Abstract

This technical guide provides a comprehensive overview of 5-Propylnonane, a branched
alkane with the CAS number 998-35-6. The document details its physicochemical properties,
synthesis, and purification methods, and provides insights into its spectroscopic
characterization. It also explores the reactivity, potential applications, and toxicological profile of
5-Propylnonane and related branched alkanes. This guide is intended to be a valuable
resource for professionals in research and drug development who may encounter or utilize this
compound in their work.

Introduction

5-Propylnonane is a saturated hydrocarbon belonging to the class of branched alkanes. Its
molecular structure consists of a nonane backbone with a propyl group attached to the fifth
carbon atom. Like other alkanes, it is a nonpolar compound with low reactivity, primarily
undergoing combustion and halogenation reactions.[1][2] Branched alkanes are significant
components in the petroleum industry, often used to enhance the octane rating of fuels.[3][4] In
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the cosmetics industry, C9-C12 alkanes serve as emollients and solvents, valued for their light
texture and ability to dissolve other ingredients.[5] This guide will delve into the specific
technical details of 5-Propylnonane, providing a foundational understanding for its potential
use in scientific and industrial applications.

Physicochemical Properties

A summary of the key physicochemical properties of 5-Propylnonane is presented in the table
below. These properties are essential for understanding its behavior in various experimental
and industrial settings.

Property Value Reference
CAS Number 998-35-6 [61[7]
Molecular Formula Ci2H26 [61[7]
IUPAC Name 5-Propylnonane [6]
Synonyms Nonane, 5-propyl- [6]
Molecular Weight 170.33 g/mol [6]

Density 0.7511 g/cm? (estimate) [8]

Boiling Point 197 °C (estimate) [8]

Melting Point -50.8 °C (estimate) [8]

XLogP3 6.4 [6]

Experimental Protocols
Synthesis of 5-Propylnonane

A common and effective method for the synthesis of 5-Propylnonane is through a Grignard
reaction followed by dehydration and hydrogenation.[3]

Experimental Workflow: Synthesis of 5-Propylnonane
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Caption: Synthesis of 5-Propylnonane via Grignard reaction, dehydration, and hydrogenation.
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Methodology:

e Grignard Reaction: To a solution of n-propylmagnesium chloride (a Grignard reagent) in
anhydrous ether, 5-nonanone is added dropwise. The reaction mixture is stirred to facilitate
the formation of the magnesium alkoxide intermediate.[3]

o Workup: The reaction is quenched by pouring it into a saturated aqueous solution of
ammonium chloride to protonate the alkoxide, yielding 5-propylnonan-5-ol. The product is
then extracted with diethyl ether.[3]

o Dehydration: The synthesized alcohol is subjected to acid-catalyzed dehydration, for
instance, using p-toluenesulfonic acid (PTSA), to yield a mixture of alkene isomers.[3]

o Hydrogenation: The resulting mixture of alkenes is hydrogenated using a palladium on
carbon (Pd/C) catalyst under a hydrogen atmosphere to yield the final product, 5-
Propylnonane.[3]

Purification

The primary method for purifying 5-Propylnonane from the reaction mixture is fractional
distillation. This technique separates compounds based on differences in their boiling points.[9]

Experimental Protocol: Purification by Fractional Distillation

e The crude 5-Propylnonane is placed in a round-bottom flask equipped with a fractional
distillation column.

o The apparatus is heated, and the fraction that distills at the boiling point of 5-Propylnonane
(approximately 197 °C) is collected.[8][9]

e For high-boiling compounds like 5-Propylnonane, vacuum distillation is recommended to
prevent decomposition at high temperatures.[9]

Spectroscopic Analysis

GC-MS is a powerful technique for identifying and quantifying volatile compounds.

Experimental Protocol: GC-MS Analysis
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o Sample Preparation: A dilute solution of 5-Propylnonane in a volatile organic solvent (e.g.,
hexane or dichloromethane) is prepared.

e GC Conditions: A capillary column suitable for hydrocarbon analysis (e.g., HP-5-ms) is used.
The oven temperature is programmed to ramp from a low initial temperature (e.g., 50 °C) to
a final temperature (e.g., 320 °C) to ensure good separation. The inlet temperature is
typically set high (e.g., 300 °C) to ensure rapid volatilization.[10]

o MS Conditions: The mass spectrometer is operated in electron ionization (El) mode at 70 eV.
The mass range is scanned to detect the molecular ion and characteristic fragment ions of 5-
Propylnonane.[10]

Expected Mass Spectrum Fragmentation: The mass spectrum of 5-Propylnonane is expected
to show a molecular ion peak (M+) at m/z 170. The fragmentation pattern will be characteristic
of branched alkanes, with prominent peaks resulting from the cleavage of C-C bonds adjacent
to the branch point.

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of a
molecule.

Experimental Protocol: NMR Analysis

o Sample Preparation: A small amount of purified 5-Propylnonane is dissolved in a deuterated
solvent (e.g., CDCIs). Tetramethylsilane (TMS) is typically used as an internal standard.[11]

e 1H NMR: The *H NMR spectrum will show signals corresponding to the different types of
protons in the molecule. The chemical shifts, integration, and splitting patterns of these
signals provide information about the connectivity of the atoms.[11][12]

e 13C NMR: The 3C NMR spectrum will show distinct signals for each unique carbon atom in
the 5-Propylnonane molecule. The chemical shifts of these signals are indicative of the
electronic environment of each carbon.[13][14]

FT-IR spectroscopy is used to identify the functional groups present in a molecule by detecting
the absorption of infrared radiation.

Experimental Protocol: FT-IR Analysis
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o Sample Preparation: For a liquid sample like 5-Propylnonane, a thin film can be prepared
by placing a drop of the liquid between two salt plates (e.g., NaCl or KBr).[15][16]

e Analysis: The prepared sample is placed in the path of an infrared beam, and the resulting
spectrum is recorded. The spectrum of an alkane like 5-Propylnonane is expected to be
relatively simple, showing characteristic C-H stretching and bending vibrations.[17][18]

Reactivity and Applications
Chemical Reactivity

Alkanes, including 5-Propylnonane, are generally unreactive due to the strength and nonpolar
nature of their C-C and C-H single bonds.[1] Their primary reactions are:

o Combustion: In the presence of sufficient oxygen, 5-Propylnonane will undergo complete
combustion to produce carbon dioxide and water, releasing a significant amount of energy.[1]

o Halogenation: Under UV light or at high temperatures, 5-Propylnonane can react with
halogens (e.g., chlorine or bromine) in a free-radical substitution reaction to form
haloalkanes.[2]

Potential Applications

While specific applications for 5-Propylnonane are not extensively documented, branched
alkanes with similar carbon numbers have several industrial uses:

e Fuels and Lubricants: Branched alkanes are valued for their high octane ratings and are key
components of gasoline.[1][4][19] They are also used in the formulation of lubricating oils due
to their viscosity properties.[1]

e Solvents: Due to their nonpolar nature, C9-C12 alkanes are used as solvents in various
industrial processes and consumer products.[8]

o Cosmetics: In the cosmetics industry, these alkanes are used as emollients and solvents in
products like hair masks, conditioners, and sunscreens, providing a light and smooth texture.

[5]
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» Polymers: Branched alkanes can serve as monomers in the synthesis of certain polymers
and plastics.[4][20]

Toxicology and Metabolism
Toxicological Profile

Specific toxicological data for 5-Propylnonane is limited. However, studies on mixtures of
branched and linear C8-C18 alkanes provide some insights. These mixtures generally exhibit
low acute oral, dermal, and inhalation toxicity.[21] They may cause slight skin and eye irritation
but are not considered skin sensitizers or genotoxic.[21] Due to their low water solubility and
high log Kow, dermal absorption is expected to be low.[21] Inhalation of vapors of shorter-chain
alkanes (< C10) may cause adverse health effects.[21]

Metabolism and Biodegradation

The metabolism of branched-chain alkanes is less well-characterized than that of their linear
counterparts. In microorganisms, the degradation of branched alkanes is known to occur,
although often at a slower rate than for n-alkanes.[16][22] The metabolic pathways can involve
terminal or subterminal oxidation, where a monooxygenase enzyme introduces a hydroxyl
group, which is then further oxidized.[15][16] The presence of branching can hinder the initial
enzymatic attack.[22] Information on the metabolism of 5-Propylnonane in mammals is not
readily available. The metabolism of branched-chain amino acids is a well-studied field but
involves different enzymatic pathways and is not directly applicable to branched-chain alkanes.
[23][24][25]

Conceptual Pathway: Microbial Degradation of Branched Alkanes
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Caption: A generalized pathway for the microbial degradation of branched alkanes.
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Conclusion

5-Propylnonane is a branched alkane with well-defined physicochemical properties. Its
synthesis can be achieved through established organic chemistry reactions, and it can be
purified and characterized using standard laboratory techniques. While its reactivity is low,
typical of alkanes, it shares properties with other branched alkanes that are utilized in various
industrial applications, including fuels, solvents, and cosmetics. Toxicological data for closely
related compounds suggest a low hazard profile, although specific data for 5-Propylnonane is
lacking. Further research into its metabolic fate in higher organisms and its potential biological
activities would be beneficial for a more complete understanding of this compound, particularly
for its potential relevance in drug development and safety assessment. There is currently no
evidence to suggest the involvement of 5-Propylnonane in any specific biological signaling
pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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